Cas no 2680681-76-7 (benzyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate)

• Product Name: benzyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate
• CAS No: 2680681-76-7
• MF: C₁₉H₁₈BrNO₂
• MW: 372.255724430084
• CID: 5621320
• PubChem ID: 165928456
• Update Time: 2025-07-21

benzyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301047
• 2680681-76-7
• benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate
• benzyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

• Inchi： 1S/C19H18BrNO2/c20-16-6-7-17-15-8-14(9-15)11-21(18(17)10-16)19(22)23-12-13-4-2-1-3-5-13/h1-7,10,14-15H,8-9,11-12H2
• InChI Key： HCEGZDHZRICDFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OCC1C=CC=CC=1)CC1CC2C1

Computed Properties

• Exact Mass: 371.05209g/mol
• Monoisotopic Mass: 371.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

Introduction to Benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate (CAS No. 2680681-76-7)

Benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate is a highly specialized organic compound with a complex and intricate molecular structure. This compound, identified by its CAS number 2680681-76-7, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development.

The molecular framework of Benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate consists of a tricyclic system with an azacycloheptene core, further functionalized with a bromine substituent at the 5-position and a benzylic carboxylate group at the 8-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemistry investigations.

In recent years, the study of tricyclic compounds has seen remarkable advancements, particularly in the development of novel therapeutic agents. The tricyclic core in Benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate offers a rigid and stable platform that can be modified to enhance binding affinity and selectivity towards biological targets. This has led to its exploration as a potential intermediate in the synthesis of small-molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential in the development of anti-inflammatory agents. The presence of both bromine and azacycloheptene moieties suggests that it may interact with enzymes or receptors involved in inflammatory pathways. Recent studies have highlighted the importance of tricyclic scaffolds in modulating inflammatory responses, and Benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate represents a promising candidate for further investigation in this area.

The benzylic carboxylate group in the molecule provides an additional site for chemical modification, allowing for the introduction of various functional groups that can fine-tune the pharmacological properties of the compound. This flexibility makes it an attractive building block for structure-based drug design (SBDD) approaches.

Furthermore, the bromine substituent at the 5-position can serve as a handle for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks, thereby expanding the chemical space available for drug discovery.

The synthesis of Benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate presents several challenges due to its complex tricyclic structure and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cyclizations and intramolecular reactions have been particularly useful in achieving the desired molecular architecture.

In conclusion, Benzyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate (CAS No. 2680681-76-7) is a structurally unique and pharmacologically intriguing compound with significant potential in drug development. Its tricyclic core and functionalized substituents make it an excellent candidate for exploring new therapeutic modalities, particularly in the realm of anti-inflammatory treatments.